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Compound of Interest

Compound Name: 25-Hydroxycholecalciferol

Cat. No.: B118730

Introduction

The accurate measurement of 25-hydroxycholecalciferol (25(0OH)D3) and 25-
hydroxyergocalciferol (25(OH)D2), the primary circulating forms of vitamin D, is crucial for
assessing vitamin D status in patients. Liquid chromatography-tandem mass spectrometry (LC-
MS/MS) has emerged as the gold standard for this analysis due to its high sensitivity and
specificity, allowing for the accurate quantification of both 25(OH)D2 and 25(OH)D3. This
application note provides a detailed protocol for the quantification of 25-
hydroxycholecalciferol in human serum using LC-MS/MS, intended for researchers,

scientists, and drug development professionals.

The method described herein involves a straightforward sample preparation procedure
followed by rapid chromatographic separation and sensitive detection using a triple quadrupole
mass spectrometer. This approach enables reliable determination of 25(OH)D concentrations
across a clinically relevant range.

Experimental Protocols

A generalized workflow for the quantification of 25-hydroxycholecalciferol in serum using LC-
MS/MS is depicted below.
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 To cite this document: BenchChem. [Application Note: Quantification of 25-
Hydroxycholecalciferol in Serum Using LC-MS/MS]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b118730#quantification-of-25-
hydroxycholecalciferol-in-serum-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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